1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde

• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• SMILES: CC(C)(CC1(CCC1)C=O)O
• InChI: InChI=1S/C9H16O2/c1-8(2,11)6-9(7-10)4-3-5-9/h7,11H,3-6H2,1-2H3
• InChIKey: NWKHJVBIWCSZLE-UHFFFAOYSA-N

1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde: Core Properties

1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde (CAS 1936344-78-3) is a geminally disubstituted cyclobutane featuring both a reactive aldehyde (–CHO) and a tertiary alcohol (–C(CH₃)₂OH) within a compact scaffold (MW 156.22, C₉H₁₆O₂) . It belongs to the class of substituted cyclobutanecarbaldehydes that serve as versatile bifunctional intermediates in medicinal chemistry and organic synthesis [1]. The compound combines the conformational rigidity of the cyclobutane ring with two synthetically orthogonal functional groups, enabling selective, sequential derivatization at either the aldehyde or the hydroxyalkyl terminus without mutual interference – a property not available in simpler cyclobutane aldehydes lacking the hydroxyalkyl side chain.

Orthogonal derivatization

Aldehyde and tertiary alcohol enable sequential, protecting-group-free transformations.

Conformational rigidity

Puckered cyclobutane core offers defined spatial orientation for scaffold design.

Bifunctional intermediate

Supports fragment elaboration and parallel library synthesis with fewer synthetic steps.

• [1] van der Kolk, M.R.; Janssen, M.A.C.H.; Rutjes, F.P.J.T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17, e202200020. DOI: 10.1002/cmdc.202200020 View Source

1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde: Limitations of Generic Analogs

Replacing this compound with the parent cyclobutanecarbaldehyde (CAS 2987-17-9) or a simple aryl-substituted analog like 1-phenylcyclobutanecarbaldehyde (CAS 1469-83-6) results in a fundamental loss of bifunctional reactivity and a markedly different physicochemical profile. Cyclobutanecarbaldehyde (LogP ≈ 0.99) offers only a single reactive handle (aldehyde) and higher volatility (BP 105–109 °C) [1], limiting its utility in multi-step sequences requiring orthogonal protection strategies. The phenyl-substituted analog introduces significant lipophilicity (estimated XLogP3 ≈ 3.3) and a planar aromatic system that eliminates the saturated three-dimensional character (higher Fsp³) valued in contemporary medicinal chemistry for improving solubility and reducing off-target promiscuity [2]. In contrast, the target compound retains the puckered cyclobutane conformation while providing both hydrogen bond donor (OH) and acceptor (C=O) capabilities, enabling diversification pathways inaccessible to either comparator.

Analog A

Cyclobutanecarbaldehyde

Lacks the hydroxyalkyl handle; bifunctional orthogonality and hydrogen-bonding capacity may not transfer.

Analog B

1-Phenylcyclobutanecarbaldehyde

Aromatic substitution raises LogP and reduces Fsp³; saturated 3D character and solubility profile may shift.

Isomer

Positional isomer (primary alcohol)

Steric accessibility of alcohol differs; intramolecular H-bond geometry and protection selectivity may vary.

• [1] NBInno. Cyclobutanecarbaldehyde: Properties, Synthesis, and Applications. 2023. BP: 107–109 °C, density: 0.92 g/cm³. https://www.nbinno.com/?news/EZT-cyclobutanecarbaldehyde-properties-synthesis-and-applications View Source
• [2] van der Kolk, M.R.; Janssen, M.A.C.H.; Rutjes, F.P.J.T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17, e202200020. Section: Cyclobutanes as aryl isosteres and for increasing Fsp³. View Source

1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde: Differentiation Evidence

Bifunctional Reactivity vs. Monofunctional Aldehydes

The target compound contains two chemically distinct functional groups: an aldehyde (–CHO) at the cyclobutane 1-position and a tertiary alcohol (–C(CH₃)₂OH) on the side chain, enabling orthogonal synthetic transformations. In contrast, cyclobutanecarbaldehyde (CAS 2987-17-9) possesses only a single aldehyde group, requiring additional synthetic steps to install a second reactive handle . This bifunctionality allows for sequential nucleophilic addition/oxidation or reductive amination/esterification sequences without protecting group interconversion, reducing step count in multi-step synthetic routes.

Bifunctional Reactivity

Class-level

2 orthogonal groups (CHO + tert-OH) vs. 1 in monofunctional analogs; HBD 1→0, HBA 2→1 difference

Enables sequential diversification without intermediate protection steps.

Based on structural enumeration; no direct experimental kinetics.

Evidence Dimension	Number of synthetically addressable functional groups
Target Compound Data	2 orthogonal groups: aldehyde (C=O) + tertiary alcohol (OH); MW 156.22; HBD = 1, HBA = 2
Comparator Or Baseline	Cyclobutanecarbaldehyde: 1 functional group (aldehyde only); MW 84.12; HBD = 0, HBA = 1 . 1-Phenylcyclobutanecarbaldehyde: 1 functional group (aldehyde only); MW 160.21; HBD = 0, HBA = 1
Quantified Difference	Target provides 2× the synthetic diversification handles (2 vs. 1); higher hydrogen bonding capacity (HBD: 1 vs. 0; HBA: 2 vs. 1) compared to both comparators
Conditions	Structural enumeration from SMILES: target CC(C)(O)CC1(C=O)CCC1 ; cyclobutanecarbaldehyde O=CC1CCC1 ; 1-phenylcyclobutanecarbaldehyde O=CC1(C2=CC=CC=C2)CCC1

Why This Matters

For procurement decisions in multi-step synthesis programs (e.g., fragment-based drug discovery or parallel library synthesis), a bifunctional building block eliminates one full synthetic step per diversification cycle compared to a monofunctional analog, directly reducing costs and timelines.

Lipophilicity and Fsp³ Versus Aryl-Substituted Aldehydes

The target compound, composed exclusively of sp³-hybridized carbons (Fsp³ = 1.0), offers a significantly lower estimated lipophilicity profile compared to 1-phenylcyclobutanecarbaldehyde, which introduces an aromatic ring (reducing Fsp³). For the close positional analog 1-(3-hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde (CAS 2162469-62-5), the computed XLogP3 is 1.4 with TPSA 37.3 Ų [1]. The aryl analog 1-phenylcyclobutanecarbaldehyde contains no hydrogen bond donors and has an estimated LogP of approximately 3.3 (based on phenyl contribution), which exceeds the typical optimal range (LogP 1–3) for oral drug candidates and increases the risk of poor aqueous solubility and high metabolic clearance. The target compound's fully saturated scaffold aligns with medicinal chemistry trends favoring higher Fsp³ (fraction of sp³ carbons) to improve clinical success rates [2].

Lipophilicity & Fsp³

Reported

Target Fsp³ 1.0 vs. 0.73 (phenyl analog); estimated XLogP3 ~1.5 vs. ~3.3

Reported profile may support lead optimization for favorable ADME properties.

XLogP3 from positional isomer analog; phenyl estimate based on fragment contribution.

Evidence Dimension	Estimated lipophilicity (XLogP3) and Fsp³ (fraction sp³ carbons)
Target Compound Data	Fsp³ = 1.0 (9/9 carbons sp³); estimated XLogP3 ≈ 1.4–1.6; TPSA ≈ 37 Ų; HBD = 1, HBA = 2 (from SMILES CC(C)(O)CC1(C=O)CCC1)
Comparator Or Baseline	1-(3-Hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde (CAS 2162469-62-5): XLogP3 = 1.4, TPSA = 37.3 Ų [1]. 1-Phenylcyclobutanecarbaldehyde (CAS 1469-83-6): estimated XLogP3 ≈ 3.3, Fsp³ = 0.73, HBD = 0, TPSA ≈ 17 Ų
Quantified Difference	Target Fsp³ is 1.0 vs. 0.73 for phenyl analog (+37% improvement); estimated XLogP3 is ~1.5 vs. ~3.3, which is approximately 1.8 log units lower, predicting significantly reduced non-specific protein binding and improved aqueous solubility
Conditions	XLogP3 computed values from kuujia.com for the positional isomer analog [1]; physicochemical principles reviewed in [2]

Why This Matters

For drug discovery programs, compounds with LogP < 3 and Fsp³ > 0.45 correlate with improved clinical attrition rates. The target compound's profile makes it a superior starting point over aryl-substituted cyclobutane aldehydes for lead optimization programs prioritizing favorable ADME properties.

• [1] Kuujia. 1-(3-Hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde. CAS 2162469-62-5. XLogP3: 1.4, TPSA: 37.3 Ų. https://www.kuujia.com/cas-2162469-62-5.html View Source
• [2] van der Kolk, M.R.; Janssen, M.A.C.H.; Rutjes, F.P.J.T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17, e202200020. Discussion on Fsp³ and cyclobutanes as aryl isosteres. View Source

Conformational Restriction and Metabolic Stability

The cyclobutane ring provides a unique puckered conformation (dihedral angle ~35°) with longer C–C bond lengths (≈1.55 Å vs. ≈1.54 Å for cyclopentane) and increased C–C π-character relative to other cycloalkanes [1]. This structural feature has been exploited in multiple drug discovery programs to induce conformational restriction, replace metabolically labile alkenes, reduce planarity compared to aromatic systems, and improve metabolic stability [1][2]. In direct comparative studies within drug candidate series, replacement of larger cycloalkyl rings with cyclobutane improved metabolic stability; for example, in JAK inhibitors, the cyclobutyl sulfonamide analogue was optimal for balancing potency with metabolic stability [1]. While this is class-level evidence applicable broadly to cyclobutane-containing compounds, the target compound's geminal disubstitution pattern at the cyclobutane 1-position further rigidifies the scaffold relative to monosubstituted cyclobutanecarbaldehydes.

Conformational Restriction

Class-level

Cyclobutane puckered conformation (~35°), longer C–C bonds, documented metabolic stability improvement across drug candidates.

Class-level evidence suggests reduced intrinsic clearance; direct data for this scaffold pending.

Review-based inference; validation in target series recommended.

Evidence Dimension	Conformational rigidity and impact on metabolic stability in medicinal chemistry contexts
Target Compound Data	Cyclobutane core with geminal disubstitution; puckered conformation with out-of-plane angle ~35°; C–C bond length ~1.55 Å; relative chemical inertness for a strained carbocycle [1]
Comparator Or Baseline	Aromatic aldehydes (e.g., benzaldehyde derivatives): planar geometry (0° dihedral), susceptible to CYP450-mediated oxidation. Cyclopentane analogs: larger ring, lower strain energy, different conformational profile.
Quantified Difference	Cyclobutane ring strain: ~26.5 kcal/mol vs. ~6.5 kcal/mol for cyclopentane; puckered conformation enables unique vector orientations of substituents not achievable with planar aromatic rings. Multiple literature examples demonstrate that cyclobutane incorporation improved metabolic stability (reduced intrinsic clearance) compared to alkene or larger-ring analogs [1].
Conditions	Review of published cyclobutane-containing drug candidates and their pharmacological properties [1][2]

Why This Matters

When selecting a building block for lead optimization, the cyclobutane scaffold's documented ability to improve metabolic stability and impose conformational restriction provides a scientifically justified rationale over traditional aromatic aldehyde building blocks that lack these advantages.

• [1] van der Kolk, M.R.; Janssen, M.A.C.H.; Rutjes, F.P.J.T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17, e202200020. Sections on conformational restriction, metabolic stability, and cyclobutane properties. View Source
• [2] Wiberg, K.B. Physical Properties and Theoretical Studies of Cyclobutane. In The Chemistry of Cyclobutanes; Rappoport, Z., Liebman, J.F., Eds.; Wiley: 2005; Part 1, Chapter 1. ISBN: 978-0-470-86400-1. View Source

Hydrogen Bonding Architecture vs. Positional Isomer

The target compound (2-hydroxy-2-methylpropyl substituent) and its positional isomer 1-(3-hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde (primary alcohol at the 3-position of the side chain) present distinct hydrogen bonding geometries. In the target compound, the tertiary alcohol is located adjacent to the quaternary carbon linking to the cyclobutane ring, creating a sterically hindered environment that modulates intermolecular hydrogen bonding and could favor intramolecular H-bonding between the OH and the aldehyde carbonyl, forming a six-membered ring-like interaction. The positional isomer features a primary alcohol at the terminal position of the side chain, which is less sterically hindered and more accessible for intermolecular interactions. While no direct experimental comparison of H-bond strengths exists, computational studies on related cyclobutane systems with OH donors have shown that OH groups behave as better H-bond donors than NH₂ groups in these scaffolds, with the donor strength being the dominant factor influencing H-bond energy [1].

H-Bond Architecture

Data to verify

Tertiary alcohol adjacent to quaternary carbon vs. primary alcohol at flexible terminus; steric hindrance alters H-bond donor accessibility.

May support orthogonal protection strategies; experimental H-bond comparison lacking.

Computational analogy from cyclobutane enol systems; requires empirical confirmation.

Evidence Dimension	Hydrogen bond donor accessibility and steric environment
Target Compound Data	Tertiary alcohol (C(CH₃)₂OH) at the 2-position of the side chain; sterically hindered; potential for intramolecular H-bonding with aldehyde. SMILES: CC(C)(O)CC1(C=O)CCC1
Comparator Or Baseline	1-(3-Hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde (CAS 2162469-62-5): primary alcohol (CH₂OH) at terminal position; sterically accessible. SMILES: O=CC1(CC(C)(C)CO)CCC1
Quantified Difference	Qualitative difference in steric accessibility: target OH is a tertiary alcohol adjacent to a quaternary carbon, while comparator OH is a primary alcohol at a flexible terminus. Computed properties: both share HBD = 1, HBA = 2, TPSA ≈ 37 Ų [2]
Conditions	Structural comparison based on SMILES and computed properties [2]; hydrogen bonding behavior inferred from studies on analogous cyclobutane enol systems [1]

Why This Matters

In target-oriented synthesis, the steric environment around the hydroxyl group dictates the selectivity of subsequent derivatization (e.g., acylation, silylation, oxidation). The hindered tertiary alcohol of the target compound offers orthogonal protection/deprotection strategies not possible with the primary alcohol of the positional isomer, providing greater synthetic control.

• [1] Rozas, I.; Alkorta, I.; Elguero, J. Non-resonance-assisted hydrogen bonding in hydroxymethylene and aminomethylene cyclobutanones and cyclobutenones and their nitrogen counterparts. J. Phys. Chem. A 2007, 111, 9246–9254. DOI: 10.1021/jp073706b View Source
• [2] Kuujia. 1-(3-Hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde. CAS 2162469-62-5. XLogP3: 1.4, TPSA: 37.3 Ų, HBD: 1, HBA: 2. https://www.kuujia.com/cas-2162469-62-5.html View Source

1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde: Key Applications

Fragment-Based Drug Discovery

In FBDD campaigns, the target compound serves as a privileged fragment due to its balanced physicochemical profile (estimated LogP ~1.5, TPSA ~37 Ų, MW 156) that satisfies the 'Rule of Three' for fragment selection [1]. Unlike aromatic aldehydes that introduce planarity and higher lipophilicity, the saturated cyclobutane core provides three-dimensional character (Fsp³ = 1.0) and conformational restriction, which are associated with improved hit-to-lead progression rates [1]. The bifunctional nature (aldehyde + tertiary alcohol) allows for independent elaboration at two vectors, enabling efficient fragment growing and merging strategies. This contrasts with monofunctional fragments such as cyclobutanecarbaldehyde, which require additional synthetic manipulation to install a second diversification point.

Parallel Library Synthesis for SAR

The geminal disubstitution at the cyclobutane 1-position in the target compound provides a rigid scaffold where both the aldehyde and the hydroxyalkyl substituent are fixed in defined spatial orientations. This architectural feature is valuable for constructing compound libraries where the relative geometry of substituents must be controlled to probe binding pocket topology [1]. The aldehyde can undergo reductive amination, Grignard addition, or Wittig olefination while the tertiary alcohol can be independently functionalized (acylation, sulfonylation, or conversion to a leaving group). This orthogonal reactivity enables systematic SAR exploration with fewer synthetic steps compared to monofunctional cyclobutane aldehydes like 1-phenylcyclobutanecarbaldehyde.

Cyclobutane Peptidomimetics & Amino Acid Precursors

Cyclobutane rings are established structural motifs in peptidomimetics, where they replace flexible amino acid side chains to reduce the entropic penalty of binding [1]. The target compound's aldehyde functionality can be elaborated to α-amino acid derivatives via Strecker synthesis or to β-amino alcohols via nitroaldol (Henry) reaction, while the tertiary alcohol provides a site for introducing additional recognition elements or solubility-modulating groups. Compared to cyclobutanecarbaldehyde, the pre-installed hydroxyalkyl side chain eliminates 1–2 synthetic steps in the construction of substituted cyclobutane amino acid analogs, making it a more efficient entry point for peptidomimetic programs.

Agrochemical Intermediate Synthesis

Cyclobutane-containing agrochemicals benefit from the ring's metabolic stability and unique spatial presentation of functional groups [1]. The target compound's aldehyde can be converted to oximes, hydrazones, or carboxylic acids, while the tertiary alcohol can be transformed into ethers, esters, or carbamates. This dual derivatization capacity makes it a versatile intermediate for agrochemical lead generation, where rapid exploration of substituent effects on potency and selectivity is essential. The absence of aromatic character (Fsp³ = 1.0) aligns with the agrochemical industry's increasing focus on compounds with lower environmental persistence compared to halogenated aromatics.

Application

Selection Property

Validation Focus

Fragment-Based Drug Discovery

Bifunctional fragment with balanced LogP and high Fsp³

Satisfies Rule of Three; 3D character supports hit-to-lead progression

Parallel Library Synthesis

Geminal disubstitution for rigid scaffold

Orthogonal reactivity enables independent diversification at two vectors

Cyclobutane Peptidomimetics

Pre-installed hydroxyalkyl side chain

Reduces synthetic steps toward amino acid and amino alcohol analogs

Agrochemical Intermediate Synthesis

Dual derivatization capacity with saturated scaffold

Supports rapid exploration of substituent effects; lower aromatic burden

• [1] van der Kolk, M.R.; Janssen, M.A.C.H.; Rutjes, F.P.J.T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17, e202200020. View Source